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Compound of Interest

Compound Name: 2-tert-Butylaniline

Cat. No.: B1265841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 2-tert-butylaniline (CAS No. 6310-21-0), a key intermediate in pharmaceutical synthesis.[1]

Adherence to these guidelines is critical to ensure a safe laboratory environment.

Chemical Identification and Physical Properties
Proper identification and understanding of the physical characteristics of 2-tert-butylaniline
are fundamental for its safe handling.

Identifier Value

Chemical Name 2-tert-Butylaniline[2]

Synonyms
o-tert-Butylaniline, 2-(1,1-

Dimethylethyl)benzenamine

CAS Number 6310-21-0[2]

EC Number 228-634-5[2]

Molecular Formula C10H15N[2]

Molecular Weight 149.23 g/mol [2]
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Physical Property Value

Appearance Clear light yellow to red-brown liquid[3]

Melting Point -60 °C[4]

Boiling Point 123-124 °C at 17 mmHg[4]

Density 0.957 g/mL at 25 °C[4]

Flash Point 102 °C (closed cup)

Refractive Index n20/D 1.545[4]

Hazard Identification and GHS Classification
2-tert-Butylaniline is classified as a hazardous substance. Understanding its specific hazards

is crucial for risk assessment and the implementation of appropriate safety measures.

Hazard Class Hazard Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Signal Word: Warning

Experimental Safety Protocols
The hazard classifications of 2-tert-butylaniline are determined by standardized experimental

protocols. The following are summaries of the OECD guidelines relevant to the identified

hazards.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
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This guideline outlines the procedure for assessing the potential of a substance to cause skin

irritation or corrosion.

Principle: A single dose of the test substance is applied to a small area of the skin

(approximately 6 cm²) of an albino rabbit.[5][6] Untreated skin serves as a control. The

exposure period is typically 4 hours, after which the substance is removed.[5]

Methodology:

A weight-of-the-evidence analysis of existing data is performed first to avoid unnecessary

animal testing.[7]

The test substance (0.5 mL for liquids or 0.5 g for solids) is applied to a shaved patch of

skin and covered with a gauze patch.[5]

Observations for erythema (redness) and edema (swelling) are made at 1, 24, 48, and 72

hours after application and periodically for up to 14 days.[5]

The severity of the skin reactions is scored, and the reversibility of the effects is evaluated.

[5]

OECD Guideline 405: Acute Eye Irritation/Corrosion
This test evaluates the potential of a substance to cause eye irritation or damage.

Principle: A single dose of the test substance is applied into the conjunctival sac of one eye

of an albino rabbit, with the other eye serving as an untreated control.[8]

Methodology:

A sequential testing strategy, starting with in vitro methods, is recommended to minimize

animal use.[9]

For the in vivo test, a single animal is initially tested.[8] If severe effects are not observed,

up to two additional animals may be used for confirmation.[8]

The eyes are examined at 1, 24, 48, and 72 hours after application.[8] Observations

include the cornea, iris, and conjunctiva, and are scored according to a standardized
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system. The observation period can extend up to 21 days to assess reversibility.[10]

OECD Guideline 420: Acute Oral Toxicity - Fixed Dose
Procedure
This guideline is used to assess the acute oral toxicity of a substance.

Principle: The test involves a stepwise procedure where groups of animals of a single sex

(typically female rats) are given a fixed dose of the substance.[11] The aim is to identify a

dose that causes evident toxicity without mortality.[11]

Methodology:

The test begins with a sighting study to determine the appropriate starting dose, usually

from fixed levels of 5, 50, 300, and 2000 mg/kg.[11][12]

The substance is administered orally in a single dose to a small group of animals.[11]

Animals are observed for signs of toxicity and mortality for up to 14 days.[9] Body weight is

measured weekly.[11]

Based on the outcome, the dose for the next group is adjusted up or down until the dose

causing evident toxicity or no effects at the highest dose is identified.[11]

Handling Precautions and Personal Protective
Equipment (PPE)
A systematic approach to handling 2-tert-butylaniline is essential to minimize exposure and

ensure safety.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl420.pdf
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.benchchem.com/product/b1265841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls

Personal Protective Equipment (PPE)

Safe Handling Practices

Storage

Emergency Procedures

Use in a well-ventilated area,
preferably a chemical fume hood.

Wear:
- Chemical-resistant gloves (e.g., Nitrile)

- Safety goggles or face shield
- Laboratory coat

If ventilation is inadequate,
use a suitable respirator.

Avoid contact with skin, eyes, and clothing.
Do not breathe vapors or mist.

Wash thoroughly after handling.

Keep container tightly closed.
Store in a cool, dry, and well-ventilated place.

EmergencyProcedures_Start

Spill: Absorb with inert material and dispose of properly. Fire: Use dry chemical, CO2, or alcohol-resistant foam.

First Aid:
- Skin: Wash with soap and water.

- Eyes: Rinse with water for 15 mins.
- Inhalation: Move to fresh air.

- Ingestion: Do NOT induce vomiting.
Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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